Cas no 16857-78-6 (3,5,6-trifluoro-4-methylpyridin-2-amine)

• Product Name: 3,5,6-trifluoro-4-methylpyridin-2-amine
• CAS No: 16857-78-6
• MF: C₆H₅F₃N₂
• MW: 162.112511396408
• CID: 1107430
• PubChem ID: 12508092
• Update Time: 2025-06-08

3,5,6-trifluoro-4-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,5,6-trifluoro-4-methyl-2-Pyridinamine
• 2-amino-3,5,6-trifluoro-4-methylpyridine
• 3,5,6-Trifluoro-4-methylpyridin-2-amine
• SB55436
• 2-Pyridinamine, 3,5,6-trifluoro-4-methyl-
• AKOS024261660
• 16857-78-6
• KKEUEZSKEAHFPG-UHFFFAOYSA-N
• EN300-139870
• SCHEMBL7171640
• 3,5,6-trifluoro-4-methylpyridin-2-amine

• Inchi： 1S/C6H5F3N2/c1-2-3(7)5(9)11-6(10)4(2)8/h1H3,(H2,10,11)
• InChI Key： KKEUEZSKEAHFPG-UHFFFAOYSA-N
• SMILES： FC1C(N)=NC(=C(C=1C)F)F

Computed Properties

• Exact Mass: 162.04048265g/mol
• Monoisotopic Mass: 162.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 203.1±35.0 °C at 760 mmHg
• Flash Point: 76.7±25.9 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

3,5,6-trifluoro-4-methylpyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5,6-trifluoro-4-methylpyridin-2-amine

Introduction to 3,5,6-Trifluoro-4-methylpyridin-2-amine (CAS No. 16857-78-6)

3,5,6-Trifluoro-4-methylpyridin-2-amine, with the CAS number 16857-78-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its trifluoromethyl and methyl substituents, which confer it with distinct electronic and steric properties.

The molecular structure of 3,5,6-trifluoro-4-methylpyridin-2-amine consists of a pyridine ring with three fluorine atoms at the 3, 5, and 6 positions and a methyl group at the 4 position. The presence of these substituents significantly influences the compound's reactivity and biological activity. The trifluoromethyl group, in particular, is known for its electron-withdrawing effect, which can modulate the compound's interactions with biological targets.

In the realm of medicinal chemistry, 3,5,6-trifluoro-4-methylpyridin-2-amine has been explored as a building block for the synthesis of more complex molecules with therapeutic potential. Recent studies have highlighted its utility in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of kinases involved in cancer signaling pathways.

The biological activity of 3,5,6-trifluoro-4-methylpyridin-2-amine has also been investigated in several preclinical studies. One notable study conducted by researchers at the University of California demonstrated that derivatives of this compound exhibit significant anti-inflammatory properties. These findings suggest that 3,5,6-trifluoro-4-methylpyridin-2-amine could be a valuable starting point for developing new treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its applications in drug discovery, 3,5,6-trifluoro-4-methylpyridin-2-amine has also found use in other areas of chemical research. Its unique electronic properties make it an attractive candidate for use in materials science and organic electronics. For example, a study published in Advanced Materials in 2020 explored the use of this compound as a dopant for organic semiconductors, demonstrating its potential to enhance the performance of organic electronic devices.

The synthesis of 3,5,6-trifluoro-4-methylpyridin-2-amine has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 3,5-difluoropyridine with methyl iodide followed by amination. Recent advancements in catalytic methods have further streamlined this process, making it more accessible for large-scale production. These improvements have facilitated its broader application in both academic and industrial settings.

In conclusion, 3,5,6-trifluoro-4-methylpyridin-2-amine (CAS No. 16857-78-6) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an invaluable tool in medicinal chemistry, pharmaceutical research, and materials science. As ongoing research continues to uncover new uses and benefits of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing health and technological challenges.